Cas no 1311568-50-9 (Bix-rsk2 inhibitor)

• Product Name: Bix-rsk2 inhibitor
• CAS No: 1311568-50-9
• MF: C₂₂H₂₀N₆O₂
• MW: 400.433203697205
• CID: 4761230
• Update Time: 2025-05-21

Bix-rsk2 inhibitor Chemical and Physical Properties

Names and Identifiers

• Bix-rsk2 inhibitor
• BDBM168025
• US9073926, 59
• (9R)-N-(1-benzylpyrazol-4-yl)-9-methyl-6-oxo-8,9-dihydro-7H-pyrido[3,4]pyrrolo[3,5-b]pyrazine-2-carboxamide
• (R)-N-(1-Benzyl-1H-pyrazol-4-yl)-9-methyl-6-oxo-6,7,8,9-tetrahydropyrido[3',2':4,5]pyrrolo[1,2-a]pyrazine-2-carboxamide

• Inchi： 1S/C22H20N6O2/c1-14-10-23-22(30)19-9-16-7-8-18(26-20(16)28(14)19)21(29)25-17-11-24-27(13-17)12-15-5-3-2-4-6-15/h2-9,11,13-14H,10,12H2,1H3,(H,23,30)(H,25,29)/t14-/m1/s1
• InChI Key： GRKDQSJJVVIXFN-CQSZACIVSA-N
• SMILES： O=C1C2=CC3=CC=C(C(NC4C=NN(C=4)CC4C=CC=CC=4)=O)N=C3N2[C@H](C)CN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 654
• XLogP3: 2.1
• Topological Polar Surface Area: 93.8

Additional information on Bix-rsk2 inhibitor

Bix-rsk2 Inhibitor (CAS No. 1311568-50-9): A Promising Compound in Targeted Therapy

Bix-rsk2 inhibitor (CAS No. 1311568-50-9) is a novel small molecule that has garnered significant attention in the field of targeted therapy due to its potent inhibitory effects on the RSK2 (Ribosomal S6 Kinase 2) enzyme. RSK2 is a member of the RSK family of serine/threonine kinases, which play crucial roles in various cellular processes, including cell proliferation, differentiation, and survival. The discovery and development of Bix-rsk2 inhibitor have opened new avenues for the treatment of diseases where RSK2 activity is dysregulated, such as cancer and neurodegenerative disorders.

The chemical structure of Bix-rsk2 inhibitor (CAS No. 1311568-50-9) is characterized by a unique scaffold that confers high specificity and affinity for RSK2. This specificity is crucial for minimizing off-target effects and enhancing the therapeutic window. Recent studies have shown that Bix-rsk2 inhibitor effectively blocks the phosphorylation of downstream substrates, thereby disrupting the signaling pathways that are aberrantly activated in disease states.

In preclinical studies, Bix-rsk2 inhibitor has demonstrated remarkable efficacy in inhibiting tumor growth in various cancer models. For instance, a study published in the journal Cancer Research reported that treatment with Bix-rsk2 inhibitor significantly reduced the proliferation and viability of breast cancer cells by inhibiting the RSK2-mediated activation of ERK (Extracellular Signal-Regulated Kinase) signaling. This finding underscores the potential of Bix-rsk2 inhibitor as a targeted therapy for breast cancer and other malignancies where RSK2 is overactive.

Moreover, Bix-rsk2 inhibitor has shown promise in neurodegenerative disorders such as Alzheimer's disease. Research conducted at the University of California, San Francisco, revealed that inhibition of RSK2 by Bix-rsk2 inhibitor can protect neurons from oxidative stress and reduce the accumulation of toxic protein aggregates. These findings suggest that Bix-rsk2 inhibitor may have therapeutic potential in preventing or slowing down the progression of neurodegenerative diseases.

The pharmacokinetic properties of Bix-rsk2 inhibitor have also been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that it exhibits favorable oral bioavailability and a long half-life, making it an attractive candidate for chronic administration. Additionally, Bix-rsk2 inhibitor has shown low toxicity and good safety profiles in animal models, further supporting its potential for human use.

Clinical trials are currently underway to evaluate the safety and efficacy of Bix-rsk2 inhibitor in human subjects. Early-phase trials have reported promising results, with patients showing improved clinical outcomes and manageable side effects. These trials are crucial for validating the therapeutic potential of Bix-rsk2 inhibitor and guiding its development into a viable treatment option.

In conclusion, Bix-rsk2 inhibitor (CAS No. 1311568-50-9) represents a significant advancement in targeted therapy for diseases characterized by dysregulated RSK2 activity. Its unique mechanism of action, coupled with its favorable pharmacological properties, positions it as a promising candidate for further clinical development. As research continues to uncover new insights into the role of RSK2 in various diseases, the therapeutic potential of Bix-rsk2 inhibitor is likely to expand, offering hope for improved patient outcomes.